Cas no 1206987-48-5 (2-{[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-{[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 1206987-48-5
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 5451137
• Update Time: 2025-06-27

2-{[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-ethyl-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-{[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• Inchi： 1S/C18H20N4O3S/c1-4-22-15(13-5-7-14(24-3)8-6-13)10-19-18(22)26-11-17(23)20-16-9-12(2)25-21-16/h5-10H,4,11H2,1-3H3,(H,20,21,23)
• InChI Key： SJQHSVWFURHQHG-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1N(CC)C(C2=CC=C(OC)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Compound CAS No. 1206987-48-5: 2-{[1-Ethyl-5-(4-Methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

The compound with CAS No. 1206987-48-5, known as 2-{[1-Ethyl-5-(4-Methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes an imidazole ring, a methoxyphenyl group, and an oxazole moiety. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which are crucial for drug-receptor interactions. The presence of the methoxyphenyl group further enhances the compound's pharmacokinetic properties, making it a promising candidate for drug development. Additionally, the oxazole moiety is known for its stability and ability to participate in various biochemical reactions, further augmenting the compound's versatility.

One of the most notable advancements in the field is the use of sulfanyl groups in creating bioactive molecules. The sulfanyl group in this compound plays a pivotal role in modulating its electronic properties, thereby influencing its reactivity and selectivity. This has led to increased interest in exploring its potential as a lead compound in anti-inflammatory and anticancer drug discovery.

Moreover, the ethyl group attached to the imidazole ring contributes to the compound's lipophilicity, which is essential for improving its bioavailability. Recent research has demonstrated that such modifications can significantly enhance the efficacy of therapeutic agents by optimizing their absorption and distribution profiles.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards required for pharmaceutical applications.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness. However, ongoing innovations in green chemistry and process optimization are addressing these issues, paving the way for large-scale production.

In conclusion, CAS No. 1206987-48-5 represents a cutting-edge advancement in organic synthesis with immense potential across multiple disciplines. Its unique combination of functional groups and favorable pharmacokinetic properties positions it as a key player in future drug development efforts.